Cas no 474709-86-9 (1-4-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 1-4-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 474709-86-9
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• MDL: MFCD07374475
• CID: 833162
• PubChem ID: 53420453
• Update Time: 2025-06-08

1-4-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)cyclopropanamine
• 1-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine
• Cyclopropanamine, 1-[4-(trifluoromethyl)phenyl]-
• 1-Amino-1-(4-trifluoromethylphenyl)cyclopropane
• DTXSID60697632
• A1-19329
• 1-(4-(Trifluoromethyl)phenyl)cyclopropan-1-amine
• cyclopropanamine,1-(4-(trifluoromethyl)phenyl)-
• RFWYCBTXBMMOBH-UHFFFAOYSA-N
• CS-16951
• Cyclopropanamine,1-[4-(trifluoromethyl)phenyl]-
• AB39553
• A827240
• 474709-86-9
• EN300-265892
• CS-D0704
• 1-[4-(Trifluoromethyl)phenyl]-cyclopropanamine
• SCHEMBL2699431
• MFCD07374475
• 1-(4-(Trifluoromethyl)phenyl) cyclopropanamine
• SY225752
• 1-[4-(trifluoromethyl)phenyl]cyclopropanamine
• RFWYCBTXBMMOBH-UHFFFAOYSA-O
• 1-4-(trifluoromethyl)phenylcyclopropan-1-amine
• AKOS016001697

• MDL： MFCD07374475
• Inchi： 1S/C10H10F3N/c11-10(12,13)8-3-1-7(2-4-8)9(14)5-6-9/h1-4H,5-6,14H2
• InChI Key： RFWYCBTXBMMOBH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 201.07700
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 226.7±40.0 ºC (760 Torr),
• Flash Point: 96.3±20.1 ºC,
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.35350
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-4-(trifluoromethyl)phenylcyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-4-(trifluoromethyl)phenylcyclopropan-1-amine

Recent Advances in the Study of 1-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS: 474709-86-9) in Chemical Biology and Pharmaceutical Research

The compound 1-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS: 474709-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The trifluoromethyl group and cyclopropane ring in its structure contribute to its stability and bioactivity, making it a promising scaffold for drug development.

Recent studies have explored the synthesis and optimization of 1-4-(trifluoromethyl)phenylcyclopropan-1-amine, with particular emphasis on improving yield and purity. Advanced techniques such as asymmetric synthesis and catalytic cyclopropanation have been employed to achieve enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. Researchers have also investigated its metabolic stability and pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models.

In terms of biological activity, 1-4-(trifluoromethyl)phenylcyclopropan-1-amine has shown promising results as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Studies indicate its potential as a serotonin receptor agonist, with implications for treating depression, anxiety, and other mood disorders. Additionally, its interaction with other molecular targets, such as ion channels and enzymes, is under investigation, broadening its therapeutic scope.

One of the most notable findings is the compound's role in neuroprotection. Recent in vitro and in vivo studies suggest that 1-4-(trifluoromethyl)phenylcyclopropan-1-amine may mitigate oxidative stress and inflammation in neuronal cells, offering a potential therapeutic avenue for neurodegenerative diseases like Alzheimer's and Parkinson's. These effects are attributed to its ability to modulate reactive oxygen species (ROS) production and inhibit pro-inflammatory cytokines.

Despite these advancements, challenges remain in the clinical translation of 1-4-(trifluoromethyl)phenylcyclopropan-1-amine. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further research. Current efforts are focused on structural derivatization and formulation strategies to enhance its drug-like properties. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 1-4-(trifluoromethyl)phenylcyclopropan-1-amine (CAS: 474709-86-9) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and broad biological activity make it a valuable candidate for further investigation. Continued research into its mechanisms of action and optimization of its pharmacological profile will be essential for realizing its full therapeutic potential.